Cas no 80-63-7 (Methyl 2-chloroacrylate)

Methyl 2-chloroacrylate structure
Methyl 2-chloroacrylate structure
Product Name:Methyl 2-chloroacrylate
CAS No:80-63-7
MF:C4H5ClO2
MW:120.53430056572
MDL:MFCD00051368
CID:721578
PubChem ID:6659
Update Time:2024-10-27

Methyl 2-chloroacrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-chloro-, methyl ester
    • Methyl 2-Chloroacrylate (stabilized with HQ)
    • 2-​Propenoic acid, 2-​chloro-​, methyl ester
    • Methyl 2-chloro-2-propenate
    • Methyl 2-chloro-2-propenoate
    • Methyl a-chloro acrylate
    • Methyl-a-chloroacrylate
    • 2-Chloroacrylic acid,methyl ester
    • Acrylic acid,2-chloro-,methyl ester
    • methyl 2-chloropropenoate
    • Methyl alpha-chloroacrylate
    • Methyl-2-chloroacrylate
    • α-Chloroacrylic Acid Methyl Ester (stabilized with HQ)
    • 2-Chloroacrylic Acid Methyl Ester (stabilized with HQ)
    • Methyl α-Chloroacrylate (stabilized with HQ)
    • 2-chloroacrylic acid, methyl ester
    • METHYL 2-CHLOROACRYLATE
    • methyl 2-chloroprop-2-enoate
    • 2-Propenoic acid, 2-chloro-, methyl ester
    • Methyl-alpha-chloroacrylate
    • Acrylic acid, 2-chloro-, methyl ester
    • Methylester kyseliny 2-chlorakrylove
    • Propenoic acid, 2-chloro-, methyl ester
    • METHYL a-CHLOROACRYLATE
    • Methyl .alpha.-chloro
    • Acrylic acid, 2-chloro-, methyl ester (6CI, 7CI, 8CI)
    • Methyl 2-chloro-2-propenoate (ACI)
    • 2-Chloroacrylic acid methyl ester
    • Methyl α-chloroacrylate
    • NSC 32608
    • Methyl 2-Chloroacrylate, >/=98%
    • AKOS032949740
    • NS00038079
    • 2Propenoic acid, 2chloro, methyl ester
    • Methyl 2-Chloroacrylate (stabilized with hydroquinone)
    • DTXCID905585
    • Methylester kyseliny 2-chlorakrylove [Czech]
    • WLN: 1UYGVO1
    • HSDB 5238
    • METHYL CHLOROACRYLATE
    • Methyl 2chloroacrylate
    • Methyl 2chloro2propenoate
    • Methyl-.alpha.-chloroacrylate
    • methylalphachloroacrylate
    • AB9663
    • J-640464
    • EN300-118257
    • NSC-32608
    • 2-CHLORO-2-PROPENOIC ACID, METHYL ESTER
    • J-800479
    • MFCD00051368
    • 3-[[[3-[4-[(Methylsulfonyl)amino]phenyl]-4-oxo-4H-1-benzopyran-7-yl]oxy]methyl]-benzoic acid
    • EINECS 201-298-7
    • 47PG4L077J
    • 2-chloro-acrylic acid methyl ester
    • Methyl .alpha.-chloroacrylate
    • NSC32608
    • Q6823931
    • UNII-47PG4L077J
    • BRN 1421536
    • Propenoic acid, 2chloro, methyl ester
    • 2Chloroacrylic acid, methyl ester
    • Methylester kyseliny 2chlorakrylove
    • DB-401989
    • AS-44982
    • Methylester kyseliny 2-chlorakrylove (Czech)
    • 80-63-7
    • METHYL 2-CHLORO-2-PROPENOATE [HSDB]
    • Acrylic acid, 2chloro, methyl ester
    • methyl alphachloroacrylate
    • DTXSID4025585
    • SCHEMBL395499
    • Methyl 2-chloroacrylate
    • MDL： MFCD00051368
    • Inchi： 1S/C4H5ClO2/c1-3(5)4(6)7-2/h1H2,2H3
    • InChI Key： AWJZTPWDQYFQPQ-UHFFFAOYSA-N
    • SMILES： O=C(C(=C)Cl)OC
    • BRN： 1421536

Computed Properties

  • Exact Mass: 119.99800
  • Monoisotopic Mass: 119.997807
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Colorless to yellowish transparent liquid
  • Density: 1.189
  • Melting Point: -37°C(lit.)
  • Boiling Point: 50°C/50mmHg(lit.)
  • Flash Point: 33 ºC
  • Refractive Index: 1.442-1.444
  • PSA: 26.30000
  • LogP: 0.91190
  • Solubility: Not determined

Methyl 2-chloroacrylate Security Information

Methyl 2-chloroacrylate Pricemore >>

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Methyl 2-chloroacrylate Production Method

Production Method 1

80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran
1.2 Reagents: Boron trifluoride etherate
Reference
Synthesis and oxidative fragmentation of catharanthine analogs. Comparison to the fragmentation - coupling of catharanthine and vindoline
Sundberg, Richard J.; et al, Tetrahedron, 1998, 54(23), 6259-6292

Production Method 2

80-63-7 80-63-7
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Geminal systems. 40. Cyclopropyl-allyl type rearrangement in thermolysis of N-halodiaziridines
Shustov, G. V.; et al, Izvestiya Akademii Nauk SSSR, 1988, (10), 2358-62

Production Method 3

65275-68-5 65275-68-5
80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Hydrogen peroxide
Reference
Selenium in synthesis. Conjugated vinylic ethers, esters, and halides from α-hetero-substituted selenides
Ikota, Nobuo; et al, Journal of Organic Chemistry, 1978, 43(8), 1607-8

Production Method 4

80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Methanol
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran
2.2 Reagents: Boron trifluoride etherate
Reference
Synthesis and oxidative fragmentation of catharanthine analogs. Comparison to the fragmentation - coupling of catharanthine and vindoline
Sundberg, Richard J.; et al, Tetrahedron, 1998, 54(23), 6259-6292

Production Method 5

79328-85-1 79328-85-1
80-63-7 80-63-7
Reaction Conditions
1.1 -
1.2 Reagents: Trimethylsilyl iodide
1.3 -
1.4 Reagents: 1,5-Dimethoxynaphthalene ,  Ascorbic acid Solvents: Ethanol
2.1 Reagents: Sodium bicarbonate Solvents: Methanol
3.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran
3.2 Reagents: Boron trifluoride etherate
Reference
Synthesis and oxidative fragmentation of catharanthine analogs. Comparison to the fragmentation - coupling of catharanthine and vindoline
Sundberg, Richard J.; et al, Tetrahedron, 1998, 54(23), 6259-6292

Production Method 6

89019-22-7 89019-22-7
89019-23-8 89019-23-8
80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: tert-Butyl hypochlorite Solvents: Dichloromethane
2.1 Solvents: Dichloromethane
3.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
Shustov, G. V.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1986, (10), 1330-3

Production Method 7

108365-79-3 108365-79-3
80-63-7 80-63-7
1809-02-5 1809-02-5
16906-18-6 16906-18-6
107-31-3 107-31-3
10027-72-2 10027-72-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,1,2,2-Tetrachloroethane ,  Methanol-d
Reference
About the ozone cleavage of chloroprene and of 2-chloro-3-methyl-1,3-butadiene in methanol
Griesbaum, Karl; et al, Chemische Berichte, 1987, 120(9), 1573-80

Production Method 8

3674-09-7 3674-09-7
80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Alumina ,  Silica
Reference
α-Chloroacrylic acid esters
, Germany, , ,

Production Method 9

80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Hydroquinone ,  Alumina ,  Chlorine
Reference
α-Chloroacrylic acid esters
, Germany, , ,

Production Method 10

98070-39-4 98070-39-4
80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Dichloromethane
Reference
Synthesis of vinyl monomers. XI. Synthesis of α-chlorohydracrylates and α-chloroacrylates
Yakubovich, A. Ya.; et al, Zhurnal Obshchei Khimii, 1960, 30, 2496-8

Production Method 11

80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether ,  Methanol ;  reflux
1.2 3 h, reflux; 0 - 5 °C
1.3 heated; 15 min, reflux; cooled
Reference
Synthesis of methyl α-chloroacrylate and methyl α-fluoroacrylate
Li, Li; et al, Hecheng Huaxue, 2004, 12(6), 606-607

Production Method 12

79-01-6 79-01-6
80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Copper carbonate ,  Sulfuric acid Solvents: Methanol
Reference
Transition-state structure variation in the Diels-Alder reaction from secondary deuterium kinetic isotope effects. The reaction of nearly symmetrical dienes and dienophiles is nearly synchronous
Gajewski, Joseph J.; et al, Journal of the American Chemical Society, 1989, 111(25), 9078-81

Production Method 13

80-63-7 80-63-7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ,  Hydrogen peroxide ,  Benzeneselenenyl bromide Solvents: Tetrahydrofuran ,  Ethyl acetate
Reference
Preparation of a,b-unsaturated carbonyl compounds and nitriles by selenoxide elimination
Reich, Hans J.; et al, Organic Reactions (Hoboken, 1993, 44,

Production Method 14

80-63-7 80-63-7
Reaction Conditions
1.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
Shustov, G. V.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1986, (10), 1330-3

Production Method 15

108392-48-9 108392-48-9
80-63-7 80-63-7
Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Solvents: Chloroform-d
Reference
Asymmetric nitrogen. Part 52. Isomerization of 5-acyl-6-halo-1,6-diazabicyclo[3.1.0]hexanes. Inversion, and not 1,2-acyl migration
Shustov, G. V.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1986, (10), 1330-3

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Amadis Chemical Company Limited
Gold Member
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(CAS:80-63-7)Methyl 2-chloroacrylate
Order Number:A1207129
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:46
Price ($):164.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:80-63-7)甲基氯代丙酸酯
Order Number:LE25860856
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

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Amadis Chemical Company Limited
(CAS:80-63-7)Methyl 2-chloroacrylate
A1207129
Purity:99%
Quantity:25g
Price ($):164.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80-63-7)甲基氯代丙酸酯
LE25860856
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email